Cas no 1805920-00-6 (2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1805920-00-6
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4871781
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C9H5F3N2O2/c10-5-3-14-6(2-13)8(9(11)12)4(5)1-7(15)16/h3,9H,1H2,(H,15,16)
• InChI Key： FKFXVSYCCFWROX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C(C(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1805920-00-6)

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1805920-00-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactivity and versatility in drug design. The presence of cyano and difluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly focusing on fluorinated compounds due to their improved metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

The structural uniqueness of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid lies in its fluoropyridine core, which is known to influence electronic properties and binding affinity in target molecules. This compound has garnered attention in medicinal chemistry for its potential role in developing kinase inhibitors and antiviral agents, topics frequently searched in academic and industrial circles. Its acetic acid moiety further allows for derivatization, enabling the creation of prodrugs or conjugates for targeted delivery systems—a hot topic in precision medicine.

In agrochemical applications, 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid is explored as a precursor for crop protection agents. Fluorinated pyridines are known to enhance pesticide efficacy while reducing environmental persistence, addressing the global push for sustainable agriculture. Searches for eco-friendly pesticides and fluorine in agrochemistry have surged, reflecting industry trends. The compound’s difluoromethyl group is particularly noteworthy, as it mimics hydrogen bond donors without metabolic degradation, a strategy leveraged in modern pesticide design.

Synthetic routes to 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid often involve multistep organic synthesis, including halogenation and nucleophilic substitution reactions. Recent advancements in flow chemistry and catalysis have optimized its production, reducing waste and improving yields—key concerns in green chemistry initiatives. Analytical techniques like NMR and LC-MS are critical for characterizing this compound, ensuring purity for high-value applications. These methods are frequently queried in analytical chemistry forums, highlighting their relevance.

The safety profile of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid is under continuous evaluation, with studies focusing on its toxicological thresholds and environmental impact. Regulatory compliance, especially in regions like the EU and North America, drives demand for REACH-compliant intermediates, a trending search term among manufacturers. Proper handling protocols, including PPE and ventilation, are emphasized in SDS documentation, aligning with workplace safety standards.

Market projections for fluorinated pyridines indicate robust growth, fueled by R&D investments in pharmaceuticals and agrochemicals. Patent filings involving CAS No. 1805920-00-6 have risen, reflecting its commercial potential. As AI-driven drug discovery accelerates, compounds like this are prioritized for virtual screening libraries, a topic dominating computational chemistry discussions. Collaborative platforms such as PubChem and SciFinder frequently update data on this compound, catering to researchers worldwide.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agrochemicals—resonate with current scientific and industrial priorities. As interest in fluorine chemistry and heterocyclic scaffolds grows, this compound will remain a focal point for interdisciplinary research and development.